Cas no 899960-44-2 (1-(2,4-dichlorophenyl)-N-(2,3-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: 1-(2,4-dichlorophenyl)-N-(2,3-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899960-44-2
• MF: C₂₂H₂₁Cl₂N₃O₃
• MW: 446.326443433762
• CID: 5489411
• Update Time: 2025-07-01

1-(2,4-dichlorophenyl)-N-(2,3-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, 1-(2,4-dichlorophenyl)-N-(2,3-dimethoxyphenyl)-3,4-dihydro-
• 1-(2,4-dichlorophenyl)-N-(2,3-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C22H21Cl2N3O3/c1-29-19-7-3-5-17(21(19)30-2)25-22(28)27-12-11-26-10-4-6-18(26)20(27)15-9-8-14(23)13-16(15)24/h3-10,13,20H,11-12H2,1-2H3,(H,25,28)
• InChI Key： SVPAPHYYNSSQOD-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=CC(OC)=C1OC)=O)C2C1=CC=C(Cl)C=C1Cl

Additional information on 1-(2,4-dichlorophenyl)-N-(2,3-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

1-(2,4-Dichlorophenyl)-N-(2,3-Dimethoxyphenyl)-1H,2H,3H,4H-Pyrrolo[1,2-a]pyrazine-2-carboxamide: A Comprehensive Overview

1-(2,4-Dichlorophenyl)-N-(2,3-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899960-44-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazines and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 1-(2,4-dichlorophenyl)-N-(2,3-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is C₁₉H₁₇Cl₂N₃O₃, with a molecular weight of 400.35 g/mol. The compound features a pyrrolopyrazine core with substituents including a 2,4-dichlorophenyl group and a 2,3-dimethoxyphenyl group. These substituents contribute to the compound's unique electronic and steric properties, making it an interesting target for various chemical and biological studies.

The solubility of this compound in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) has been well-documented. However, its solubility in water is limited due to the presence of hydrophobic substituents. The compound's melting point is reported to be around 185-187°C. These physical properties are crucial for its handling and application in various experimental settings.

Synthesis Methods

The synthesis of 1-(2,4-dichlorophenyl)-N-(2,3-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has been achieved through several methodologies. One common approach involves the reaction of 1-(2,4-dichlorophenyl)-1H-pyrrolo[1,2-a]pyrazine-2-carboxylic acid with 2,3-dimethoxyaniline in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). This method provides high yields and good purity of the final product.

An alternative synthetic route involves the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. This method has been shown to be particularly effective in producing high-quality compounds with minimal side products. The choice of synthetic method often depends on the specific requirements of the research or industrial application.

Biological Activities

1-(2,4-Dichlorophenyl)-N-(2,3-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has been studied for its potential biological activities in various contexts. One of the most notable areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory effects, this compound has also been investigated for its anticancer properties. Research has demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings highlight its potential as a lead compound for developing novel anticancer drugs.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent studies have further elucidated the mechanisms underlying the biological activities of 1-(2,4-dichlorophenyl)-N-(2,3-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can selectively target cancer stem cells (CSCs), which are known to be resistant to conventional chemotherapy. This selective targeting could potentially improve treatment outcomes and reduce side effects associated with current therapies.

Another recent study published in Bioorganic & Medicinal Chemistry Letters explored the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with varying substituents on the pyrrolopyrazine core. The results indicated that specific modifications can enhance its anti-inflammatory and anticancer activities while maintaining good pharmacokinetic properties.

Conclusion

1-(2,4-Dichlorophenyl)-N-(2,3-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899960-44-2) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an attractive target for medicinal chemists and pharmaceutical researchers. As research continues to advance our understanding of this compound's mechanisms of action and optimization strategies for drug development are refined, it holds significant promise for addressing unmet medical needs in areas such as inflammation and cancer.